molecular formula C18H23NO5 B1171739 Unsatd.(C=18) fatty acids dimers, hydrogenated polymers with adipic acid and   1,6-hexanediol CAS No. 177591-11-6

Unsatd.(C=18) fatty acids dimers, hydrogenated polymers with adipic acid and 1,6-hexanediol

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Description

Unsatd.(C=18) fatty acids dimers, hydrogenated polymers with adipic acid and 1,6-hexanediol, also known as Unsatd.(C=18) fatty acids dimers, hydrogenated polymers with adipic acid and 1,6-hexanediol, is a useful research compound. Its molecular formula is C18H23NO5. The purity is usually 95%.
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properties

CAS RN

177591-11-6

Product Name

Unsatd.(C=18) fatty acids dimers, hydrogenated polymers with adipic acid and 1,6-hexanediol

Molecular Formula

C18H23NO5

Molecular Weight

0

synonyms

Unsatd.(C=18) fatty acids dimers, hydrogenated polymers with adipic acid and 1,6-hexanediol

Origin of Product

United States

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